Cas no 137678-86-5 (6-acetyl-2(1H)-Pyridinone)

• Product Name: 6-acetyl-2(1H)-Pyridinone
• CAS No: 137678-86-5
• MF: C₇H₇NO₂
• MW: 137.135981798172
• MDL: MFCD09263881
• CID: 856145
• Update Time: 2026-04-29

6-acetyl-2(1H)-Pyridinone Chemical and Physical Properties

Names and Identifiers

• 6-acetyl-2(1H)-Pyridinone
• 2(1H)-Pyridinone,6-acetyl-
• 2(1H)-Pyridinone, 6-acetyl- (9CI)
• 6-Acetyl-1H-pyrimidin-2,4-dion
• 6-Acetyl-2(1H)-pyridone
• 6-acetylpyridin-2(1H)-one
• 6-acetylpyrimidine-2,4(1h,3h)-dione
• 6-Acetyl-uracil
• AC1L674T
• AC1Q5BLX
• AR-1H0777
• CTK5B9100
• NSC48610

• MDL： MFCD09263881

Computed Properties

• Exact Mass: 137.04771

Experimental Properties

• PSA: 50.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 6-acetyl-2(1H)-Pyridinone

6-Acetyl-2(1H)-Pyridinone: A Comprehensive Overview

6-Acetyl-2(1H)-Pyridinone, also known by its CAS number 137678-86-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This pyridinone derivative has garnered attention due to its unique structural properties and potential applications in drug discovery and development. In recent years, advancements in synthetic methodologies and computational modeling have shed light on its synthesis, characterization, and biological activity.

The molecular structure of 6-Acetyl-2(1H)-Pyridinone consists of a pyridinone ring with an acetyl group attached at the sixth position. This arrangement imparts the molecule with a conjugated system that enhances its stability and reactivity. The compound's ability to form hydrogen bonds, coupled with its rigid structure, makes it a promising candidate for various biochemical interactions. Recent studies have explored its role as a potential inhibitor of key enzymes involved in metabolic pathways, highlighting its therapeutic potential.

One of the most notable aspects of 6-Acetyl-2(1H)-Pyridinone is its versatility in synthetic chemistry. Researchers have developed efficient routes to synthesize this compound, often utilizing green chemistry principles to minimize environmental impact. For instance, catalytic asymmetric synthesis has been employed to construct the pyridinone framework with high enantioselectivity, paving the way for the production of enantiomerically pure compounds. These advancements not only enhance the compound's accessibility but also open new avenues for its application in chiral drug design.

In terms of biological activity, 6-Acetyl-2(1H)-Pyridinone has shown promise as a modulator of cellular signaling pathways. Preclinical studies indicate that it may exert anti-inflammatory and antioxidant effects, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to penetrate cellular membranes suggests that it could serve as a delivery vehicle for therapeutic agents.

The pharmacokinetic profile of 6-Acetyl-2(1H)-Pyridinone is another area of active research. Studies have demonstrated that the compound exhibits moderate bioavailability when administered orally, with favorable absorption and distribution characteristics. However, further investigations are required to optimize its pharmacokinetic properties for clinical use.

In conclusion, 6-Acetyl-2(1H)-Pyridinone, CAS No. 137678-86-5, represents a valuable addition to the arsenal of chemical entities being explored for therapeutic applications. Its unique structure, synthetic accessibility, and biological activity position it as a compelling target for future research. As ongoing studies continue to uncover its full potential, this compound holds the promise of contributing significantly to the development of novel drugs and therapies.